9,10-Anthracenedione, 1,4-dihydroxy-5,8-bis((2-((2-((2-hydroxyethyl)amino)ethyl)amino)ethyl)amino)-, tetrahydrochloride

• CAS No.: 70476-91-4
• Molecular Formula: C26H42Cl4N6O6
• Molecular Weight: 676.5 g/mol
• IUPAC Name: 1,4-dihydroxy-5,8-bis[2-[2-(2-hydroxyethylamino)ethylamino]ethylamino]anthracene-9,10-dione;tetrahydrochloride
• InChI: InChI=1S/C26H38N6O6.4ClH/c33-15-13-29-7-5-27-9-11-31-17-1-2-18(32-12-10-28-6-8-30-14-16-34)22-21(17)25(37)23-19(35)3-4-20(36)24(23)26(22)38;;;;/h1-4,27-36H,5-16H2;4*1H
• InChI Key: DADRAUTUEWNOFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1NCCNCCNCCO)C(=O)C3=C(C=CC(=C3C2=O)O)O)NCCNCCNCCO.Cl.Cl.Cl.Cl

Description

This compound, a symmetrically substituted aminoanthraquinone derivative, is a synthetic antineoplastic agent developed for its potent antitumor activity. Structurally, it features a 9,10-anthracenedione core with two hydroxyl groups at positions 1 and 4 and four aminoethylhydroxyethyl side chains at positions 5 and 8 . The tetrahydrochloride salt form enhances solubility for intravenous administration.

Preclinical studies demonstrated significant activity against murine leukemia (P388, L1210), melanoma (B16), and colon carcinoma (Tumor 26), with curative outcomes (e.g., >300% increase in lifespan and 80% long-term survivors in B16 models) . Phase I trials revealed dose-limiting myelosuppression (leukopenia, thrombocytopenia) and mild phlebitis, with a recommended Phase II starting dose of 12 mg/m² every 21–28 days . Mechanistically, it inhibits DNA/RNA synthesis and binds DNA, though its therapeutic effects may involve additional pathways .

Comparison with Similar Compounds

Structural Analogues

Table 1: Structural Features of Key Aminoanthraquinones

Compound Name (Full IUPAC)	Core Substitutions	Side Chain Modifications
9,10-Anthracenedione, 1,4-dihydroxy-5,8-bis((2-((2-((2-hydroxyethyl)amino)ethyl)amino)ethyl)amino)- (tetrahydrochloride)	1,4-dihydroxy; 5,8-bis-subst.	Four aminoethylhydroxyethyl groups
1,4-Bis(2-[(2-hydroxyethyl)amino]ethylamino)-9,10-anthracenedione (HAQ)	No hydroxyls; 1,4-bis-subst.	Two aminoethylhydroxyethyl groups
Mitoxantrone (1,4-dihydroxy-5,8-bis[(2-hydroxyethylamino)ethylamino]-9,10-anthracenedione dihydrochloride)	1,4-dihydroxy; 5,8-bis-subst.	Shorter side chains (two hydroxyethylaminoethyl groups)
1,4-Dihydroxy-5,8-bis[[2-(2-hydroxyethoxy)ethyl]amino]-9,10-anthracenedione (Oxygen Analogue)	1,4-dihydroxy; 5,8-bis-subst.	Ethoxy substitutions replacing terminal amines

Antitumor Efficacy

Table 2: Comparative Antitumor Activity in Murine Models

Compound	P388 Leukemia (ILS%)	L1210 Leukemia (ILS%)	B16 Melanoma (ILS%)	Colon 26 (ILS%)	Effective Dose (mg/kg)
Tetrahydrochloride (DHAQ)	173–200%	205%	>300%	>300%	6.25–12.5
HAQ	120–150%	160%	180%	200%	25–50
Mitoxantrone	200–250%	220%	280%	260%	2–4
Oxygen Analogue	Inactive	Inactive	Inactive	Inactive	N/A

• Potency : DHAQ is ~10-fold more potent than HAQ due to hydroxyl groups enhancing DNA binding and cellular uptake . Mitoxantrone, with shorter side chains, shows comparable efficacy at lower doses .
• Schedule Dependency : DHAQ and mitoxantrone exhibit broad schedule flexibility (single or intermittent dosing), unlike HAQ, which requires precise timing to avoid acute toxicity .

Toxicity Profiles

Table 3: Comparative Toxicity

Compound	Myelosuppression	Acute Toxicity (Convulsions)	Cardiotoxicity	Genotoxicity (Chromosomal Breaks)
DHAQ	Dose-limiting	None reported	Low	High
HAQ	Moderate	Severe at therapeutic doses	Not studied	Moderate
Mitoxantrone	Moderate	None reported	Very low	High
Doxorubicin (Control)	High	None reported	Severe	High

• Genotoxicity: DHAQ induces more chromosomal breaks than HAQ or doxorubicin, correlating with its superior therapeutic activity .
• Cardiotoxicity : DHAQ and mitoxantrone lack free radical-mediated cardiotoxicity, unlike doxorubicin .

Mechanism and Resistance

• DNA Interaction: All aminoanthraquinones bind DNA (↑ΔTm values) and inhibit synthesis, but hydroxylated derivatives (DHAQ, mitoxantrone) show stronger intercalation .
• Resistance: DHAQ retains activity against P388/Adria (doxorubicin-resistant), suggesting non-overlapping resistance mechanisms . Mitoxantrone resistance in WiDr cells is linked to reduced drug uptake .

Q & A

Basic: What are the standard synthetic protocols for preparing this compound?

Methodological Answer:
The synthesis involves multi-step nucleophilic substitution and coordination chemistry. A common approach utilizes anthraquinone derivatives functionalized with aminoethyl-hydroxyethyl side chains. For example, reacting 1,4-dihydroxyanthraquinone with excess (2-((2-hydroxyethyl)amino)ethyl)amine under reflux in tetrahydrofuran (THF) at 60–80°C for 24–48 hours achieves stepwise amination. Subsequent purification via column chromatography (silica gel, methanol/chloroform eluent) isolates the product. Critical parameters include stoichiometric control of amine groups, inert atmosphere (N₂/Ar), and pH monitoring to avoid side reactions .

Basic: How is structural characterization performed using spectroscopic methods?

Methodological Answer:

• NMR Spectroscopy : ¹H and ¹³C NMR in deuterated DMSO or CDCl₃ reveal proton environments (e.g., aromatic protons at δ 7.8–8.2 ppm, hydroxyl groups at δ 10–12 ppm, and ethylenic/amine protons at δ 2.5–3.5 ppm). Assignments correlate with symmetry in the anthraquinone core and side-chain conformations .
• UV-Vis Spectroscopy : Strong absorption bands at λ ~250 nm (π→π* transitions) and ~600 nm (charge-transfer interactions between amino groups and the quinone moiety) confirm electronic delocalization .
• IR Spectroscopy : Peaks at ~3300 cm⁻¹ (O–H/N–H stretch), ~1670 cm⁻¹ (C=O stretch), and ~1600 cm⁻¹ (C–N/C–C aromatic) validate functional groups .

Advanced: What strategies optimize synthesis yield in multi-step reactions?

Methodological Answer:
Yield optimization requires:

Solvent Selection : Polar aprotic solvents (e.g., DMF, THF) enhance amine nucleophilicity while minimizing hydrolysis.

Catalysis : Transition metals (e.g., Cu²⁺) can accelerate amination kinetics by stabilizing intermediates.

Temperature Gradients : Stepwise heating (e.g., 40°C → 80°C) reduces side-product formation during sequential substitutions.

Stoichiometric Ratios : A 3:1 molar excess of (2-((2-hydroxyethyl)amino)ethyl)amine ensures complete functionalization of all reactive sites .

Advanced: How does stability under varying pH conditions affect experimental design?

Methodological Answer:
The compound degrades in strongly acidic (pH < 3) or alkaline (pH > 10) conditions due to hydrolysis of amine linkages or deprotonation of hydroxyl groups. Stability assays involve:

• HPLC Monitoring : Track degradation products (e.g., free anthraquinone or fragmented amines) using a C18 column and acetonitrile/water mobile phase.
• pH-Dependent UV-Vis : Shifts in λmax (e.g., hypsochromic shifts at pH > 10) indicate structural changes.
• Recommendation : Store at pH 6–8 (buffered solutions) and avoid prolonged light exposure to prevent photodegradation .

Advanced: How can contradictory data on biological activity mechanisms be resolved?

Methodological Answer:
Discrepancies in reported mechanisms (e.g., intercalation vs. topoisomerase inhibition) arise from assay conditions or impurity interference. Resolution strategies include:

Comparative Studies : Use pure batches (>98% by HPLC) in parallel with mitoxantrone (a structural analog) to isolate activity pathways .

Knock-Out Models : CRISPR-edited cell lines (e.g., TOP2A⁻/⁻) can confirm topoisomerase dependency.

Isothermal Titration Calorimetry (ITC) : Quantify DNA-binding affinity (Kd) to differentiate intercalation from covalent interactions .

Basic: What safety protocols are recommended for handling this compound?

Methodological Answer:

• PPE : Gloves (nitrile), lab coats, and safety goggles to prevent dermal/ocular exposure (H302: harmful if swallowed) .
• Ventilation : Use fume hoods during synthesis or weighing to avoid inhalation of fine particles.
• Spill Management : Neutralize with 10% acetic acid, absorb with inert material (vermiculite), and dispose as hazardous waste .

Advanced: How can computational modeling predict biological target interactions?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to simulate binding to DNA (PDB: 1Z3F) or topoisomerase II (PDB: 3QX3). Parameters include flexible side-chain adjustments and scoring functions (e.g., AMBER force field).
• QSAR Analysis : Correlate substituent electronic properties (Hammett σ constants) with IC50 values to design derivatives with enhanced activity.
• MD Simulations : 100-ns trajectories in explicit solvent (TIP3P water) assess stability of ligand-receptor complexes .

Advanced: What analytical challenges arise in quantifying trace impurities?

Methodological Answer:
Impurities like unreacted amines or oxidized byproducts require:

• LC-MS/MS : Electrospray ionization (ESI+) with multiple reaction monitoring (MRM) for sub-ppm detection.
• Standard Curves : Use synthetic impurities (e.g., 1,4-dihydroxyanthraquinone) as reference standards.
• Validation : Ensure linearity (R² > 0.99), recovery (90–110%), and precision (%RSD < 5%) per ICH guidelines .

Basic: What are the key physicochemical properties influencing solubility?

Methodological Answer:

• LogP : ~1.2 (predicted via ChemDraw), indicating moderate hydrophobicity.
• Solubility : >10 mg/mL in DMSO, <1 mg/mL in water. Enhanced aqueous solubility in tetrahydrochloride form due to ionic interactions.
• Temperature Dependence : Solubility increases by ~20% at 37°C vs. 25°C, critical for in vitro assays .

Advanced: How do side-chain modifications impact redox behavior?

Methodological Answer:
Electrochemical studies (cyclic voltammetry at Pt electrode, 0.1 M KCl) reveal:

• Reduction Potentials : E₁/2 ≈ -0.45 V (vs. Ag/AgCl) for quinone → hydroquinone transition.
• Side-Chain Effects : Bulky aminoethyl groups increase steric hindrance, slowing electron transfer kinetics.
• Applications : Tailor redox activity for photodynamic therapy or biosensing by altering substituent electronegativity .